1. Home
  2. Product
  3. Reference Standards
  4. Mono(2-Heptyl) Phthalate
Mono(2-Heptyl) Phthalate Mono(2-Heptyl) Phthalate Mono-2-heptyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 2-heptanol.
Brand Name: Vulcanchem
CAS No.: 129171-03-5
VCID: VC0047305
InChI: InChI=1S/C15H20O4/c1-3-4-5-8-11(2)19-15(18)13-10-7-6-9-12(13)14(16)17/h6-7,9-11H,3-5,8H2,1-2H3,(H,16,17)
SMILES: CCCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula: C15H20O4
Molecular Weight: 264.32 g/mol

Mono(2-Heptyl) Phthalate

CAS No.: 129171-03-5

Reference Standards

VCID: VC0047305

Molecular Formula: C15H20O4

Molecular Weight: 264.32 g/mol

Mono(2-Heptyl) Phthalate - 129171-03-5

CAS No. 129171-03-5
Product Name Mono(2-Heptyl) Phthalate
Molecular Formula C15H20O4
Molecular Weight 264.32 g/mol
IUPAC Name 2-heptan-2-yloxycarbonylbenzoic acid
Standard InChI InChI=1S/C15H20O4/c1-3-4-5-8-11(2)19-15(18)13-10-7-6-9-12(13)14(16)17/h6-7,9-11H,3-5,8H2,1-2H3,(H,16,17)
Standard InChIKey NTIWNFLUZQSLDR-UHFFFAOYSA-N
SMILES CCCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O
Canonical SMILES CCCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O
Description Mono-2-heptyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 2-heptanol.
Synonyms 1,2-Benzenedicarboxylic Acid 1-(1-Methylhexyl) Ester;
PubChem Compound 5156745
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19